Cas no 115127-16-7 (1H-Pyrimido[4,5-b]indole-2,4(3H,9H)-dione)

• Product name: 1H-Pyrimido[4,5-b]indole-2,4(3H,9H)-dione
• CAS No: 115127-16-7
• MF: C₁₀H₇N₃O₂
• MW: 201.19
• MDL: MFCD05666484
• CID: 1077005
• PubChem ID: 387240

1H-Pyrimido[4,5-b]indole-2,4(3H,9H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrimido[4,5-b]indole-2,4(3H,9H)-dione
• LS-04382
• CHEMBL1985635
• 9H-Pyrimido[4,5-b]indole-2,4-diol
• ALBB-013933
• NCI60_028828
• STL429768
• 2,4-dioxo-1,2,3,4-tetrahydro-9h-pyrimido[4,5-b]indole
• 1,9-dihydropyrimido[4,5-b]indole-2,4-dione
• 1H,2H,3H,4H,9H-PYRIMIDO[4,5-B]INDOLE-2,4-DIONE
• NSC680815
• 115127-16-7
• NSC-680815
• MFCD05666484
• AKOS005174432

• MDL： MFCD05666484
• Inchi： InChI=1S/C10H7N3O2/c14-9-7-5-3-1-2-4-6(5)11-8(7)12-10(15)13-9/h1-4H,(H3,11,12,13,14,15)
• InChI Key： SDJWQYSENOMSPV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(N2)N=C(N=C3O)O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74Ų
• XLogP3: 0.9